Cas no 1378372-44-1 (1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene)

• Product Name: 1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene
• CAS No: 1378372-44-1
• MF: C₁₀H₁₁ClS
• MW: 198.712340593338
• MDL: MFCD18911108
• CID: 5218318
• Update Time: 2026-03-06

1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene

• MDL： MFCD18911108
• Inchi： 1S/C10H11ClS/c1-3-6-12-9-4-5-10(11)8(2)7-9/h3-5,7H,1,6H2,2H3
• InChI Key： KRCKRFSAEJHWQH-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(SCC=C)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene

Professional Introduction to 1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene (CAS No. 1378372-44-1)

1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene, identified by its CAS number 1378372-44-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a benzene ring substituted with a chlorine atom, a methyl group, and a prop-2-enylsulfanyl (allylthio) group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural framework of 1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene incorporates multiple functional groups that contribute to its reactivity and utility. The chlorine atom at the 1-position provides a site for nucleophilic substitution reactions, while the methyl group at the 2-position influences the electronic distribution of the aromatic ring. The prop-2-enylsulfanyl group at the 4-position introduces both electrophilic and nucleophilic character, depending on the reaction conditions, making it a versatile building block for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of sulfur in the prop-2-enylsulfanyl group suggests possible interactions with biological targets such as enzymes and receptors, which are often modulated by sulfur-containing heterocycles. This has led to several studies investigating derivatives of 1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene as candidates for drug development.

One notable area of research involves the use of 1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene as a precursor in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The propenylthio group in this compound can be readily converted into a sulfonamide moiety through reaction with hydroxylamine or its salts, providing a straightforward route to novel sulfonamide analogs.

Furthermore, the compound's reactivity also makes it suitable for constructing more complex molecular architectures. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at various positions of the benzene ring. These reactions are particularly useful in generating polycyclic compounds and heterocycles, which are often associated with enhanced biological activity.

Recent advancements in computational chemistry have also facilitated the design of new derivatives of 1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene. Molecular modeling studies have shown that modifications to the propenylsulfanyl group can significantly alter the binding affinity and selectivity of resulting compounds towards specific biological targets. This has enabled medicinal chemists to rationally design molecules with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene itself is an interesting challenge due to its multiple reactive sites. Traditional synthetic routes often involve multi-step sequences starting from commercially available aromatic precursors. However, recent methodologies have focused on more efficient one-pot or streamlined processes that minimize byproduct formation and improve yield. These innovations are crucial for large-scale production and industrial applications.

In conclusion, 1-chloro-2-methyl-4-prop-2-enylsulfanylbenzene (CAS No. 1378372-44-1) represents a fascinating compound with diverse applications in pharmaceutical research and industrial chemistry. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly important role in drug discovery and development.